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Compound of Interest

Compound Name: Prometryn

Cat. No.: B1678245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Prometryn (CAS: 7287-19-6) is a selective triazine herbicide used to control annual grasses

and broadleaf weeds in various agricultural settings.[1][2] Its herbicidal activity stems from its

ability to inhibit photosynthesis in susceptible plant species.[1][3] This technical guide provides

an in-depth overview of the chemical and physical properties of Prometryn, detailed

experimental protocols for their determination, and a visualization of its primary mechanism of

action. All quantitative data are summarized for clarity and ease of comparison.

Chemical and Physical Properties of Prometryn
The following table summarizes the key chemical and physical properties of Prometryn.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₉N₅S [4]

Molecular Weight 241.36 g/mol [1][4]

Appearance
Colorless or white crystalline

solid
[1][3]

Odor Odorless [3]

Melting Point 118-120 °C [1][4][5]

Boiling Point 309.64 °C (rough estimate) [4][5]

Water Solubility
33 mg/L at 25 °C; 48 mg/L at

20 °C
[1][3]

Solubility in Organic Solvents

(at 25 °C)

Acetone: 330 g/LEthanol: 140

g/LToluene: 200 g/Ln-Octanol:

110 g/LHexane: 6.3 g/L

[3]

Vapor Pressure
1.24 x 10⁻⁶ mm Hg at 25 °C

(0.13 mPa at 20 °C)
[1][3]

pKa 4.1 [6]

Octanol-Water Partition

Coefficient (log Kow)
3.34 - 3.51 [1][3]

Density 1.157 g/cm³ at 20 °C [3]

Stability

Stable in neutral, slightly

acidic, or slightly basic media.

Hydrolyzed by warm acids and

alkalis. Decomposed by UV

irradiation.

[3]

Experimental Protocols
The determination of the chemical and physical properties of a substance like Prometryn is

guided by internationally recognized standards, primarily the OECD Guidelines for the Testing

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.biologydiscussion.com/photosynthesis/electron-transport-chain/electron-transport-chain-of-photosynthesis-plants-2/51613
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://www.biologydiscussion.com/photosynthesis/electron-transport-chain/electron-transport-chain-of-photosynthesis-plants-2/51613
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://www.biologydiscussion.com/photosynthesis/electron-transport-chain/electron-transport-chain-of-photosynthesis-plants-2/51613
https://www.researchgate.net/figure/Mechanism-of-photosynthetic-inhibition-by-simetryn-and-prometryn-Left-Herbicide-binds_fig4_396091355
https://www.biologydiscussion.com/photosynthesis/electron-transport-chain/electron-transport-chain-of-photosynthesis-plants-2/51613
https://www.researchgate.net/figure/Mechanism-of-photosynthetic-inhibition-by-simetryn-and-prometryn-Left-Herbicide-binds_fig4_396091355
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.acri.gov.tw/Uploads/Item/c961dff5-5f18-46e3-af9b-a4dbf54ef221.pdf
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.benchchem.com/product/b1678245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of Chemicals. These guidelines ensure data consistency and reliability across different

laboratories.

Melting Point Determination (Capillary Method)
Principle: This method involves heating a small, powdered sample of the substance in a

capillary tube and observing the temperature range over which it melts. Pure crystalline

solids typically have a sharp melting point.

Apparatus: Melting point apparatus (e.g., Mel-Temp or similar), capillary tubes, thermometer.

Procedure:

A small amount of finely powdered Prometryn is packed into a capillary tube to a height of

2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature at which the first liquid appears and the temperature at which the last

solid particle disappears are recorded as the melting range.

Boiling Point Determination (Distillation Method)
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the surrounding atmospheric pressure. For solids with high boiling points like Prometryn,

this is often an estimated value due to the potential for decomposition at high temperatures.

A standard method involves distillation.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

Procedure:

A sample of the substance is placed in the distillation flask.
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The apparatus is assembled, and the thermometer bulb is positioned so that the top of the

bulb is level with the bottom of the side-arm of the flask.

The substance is heated, and the temperature is recorded when the liquid is boiling and

the vapor is condensing on the thermometer bulb. This temperature is the boiling point at

the recorded atmospheric pressure.

Water Solubility (OECD Guideline 105: Flask Method)
Principle: This method determines the saturation concentration of a substance in water at a

given temperature.

Apparatus: Shaking flask, constant temperature bath, analytical balance, centrifuge, and a

suitable analytical instrument for quantification (e.g., HPLC, GC-MS).

Procedure:

An excess amount of Prometryn is added to a known volume of water in a flask.

The flask is agitated in a constant temperature bath (e.g., 25 °C) until equilibrium is

reached.

The solution is then centrifuged to separate the undissolved solid.

The concentration of Prometryn in the clear aqueous phase is determined using a

suitable analytical method.

Vapor Pressure (OECD Guideline 104: Dynamic Method)
Principle: This method involves boiling the substance at different applied pressures and

measuring the corresponding temperatures.

Apparatus: Boiling flask, pressure regulation system, manometer, thermometer.

Procedure:

The sample is placed in the boiling flask.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1678245?utm_src=pdf-body
https://www.benchchem.com/product/b1678245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The pressure in the apparatus is reduced to a desired level.

The sample is heated, and the temperature at which it boils is recorded.

This procedure is repeated at several different pressures.

The vapor pressure at a specific temperature (e.g., 25 °C) can be determined by

interpolation or extrapolation of the pressure-temperature data.

Dissociation Constant (pKa) (OECD Guideline 112:
Titration Method)

Principle: The pKa is determined by titrating a solution of the substance with a strong acid or

base and monitoring the pH.

Apparatus: pH meter, burette, beaker, magnetic stirrer.

Procedure:

A known concentration of Prometryn is dissolved in a suitable solvent (often a mixture of

water and an organic solvent for substances with low water solubility).

The solution is titrated with a standardized solution of a strong acid or base.

The pH of the solution is measured after each addition of the titrant.

The pKa is calculated from the titration curve, typically being the pH at which half of the

substance is in its ionized form.

Octanol-Water Partition Coefficient (log Kow) (OECD
Guideline 107: Shake Flask Method)

Principle: This method determines the ratio of the concentration of a substance in n-octanol

and water at equilibrium.

Apparatus: Separatory funnel, shaker, centrifuge, analytical instrument for quantification.

Procedure:
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A known amount of Prometryn is dissolved in a mixture of n-octanol and water in a

separatory funnel.

The funnel is shaken until equilibrium is reached.

The mixture is then centrifuged to ensure complete separation of the two phases.

The concentration of Prometryn in both the n-octanol and water phases is determined

analytically.

The partition coefficient (Kow) is calculated as the ratio of the concentration in n-octanol to

the concentration in water. The logarithm of this value is reported as log Kow.

Mechanism of Action: Inhibition of Photosystem II
Prometryn's herbicidal effect is due to its inhibition of photosynthesis. Specifically, it disrupts

the electron transport chain in Photosystem II (PSII) within the chloroplasts of susceptible

plants. Prometryn binds to the D1 protein of the PSII complex, at the binding site of

plastoquinone (PQ). This binding is competitive, meaning Prometryn physically blocks the

binding of PQ, a crucial mobile electron carrier. The blockage of electron flow from the primary

electron acceptor (QA) to PQ halts the entire photosynthetic process, leading to the production

of reactive oxygen species and ultimately, cell death.
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Click to download full resolution via product page

Caption: Prometryn inhibits photosynthesis by blocking electron transport in Photosystem II.

Conclusion
This technical guide has provided a comprehensive overview of the chemical and physical

properties of Prometryn, along with standardized methodologies for their determination. The

detailed mechanism of action, involving the inhibition of Photosystem II, highlights the

molecular basis for its herbicidal activity. This information is intended to be a valuable resource

for researchers, scientists, and professionals involved in the study and development of

herbicides and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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